N'-(3-bromobenzylidene)naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C20H13BrN2O2
• Molecular Weight: 393.2 g/mol
• IUPAC Name: N-[(E)-(3-bromophenyl)methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C20H13BrN2O2/c21-15-6-3-4-13(10-15)12-22-23-20(24)19-11-17-16-7-2-1-5-14(16)8-9-18(17)25-19/h1-12H,(H,23,24)/b22-12+
• InChI Key: HWOAXXBZRFRBNX-WSDLNYQXSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)N/N=C/C4=CC(=CC=C4)Br
• SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC(=CC=C4)Br

Description

N-(3-bromobenzylidene)naphtho[2,1-b]furan-2-carbohydrazide, also known as BBNC, is a novel compound that has gained attention in the scientific community due to its potential therapeutic properties. BBNC belongs to the class of hydrazide derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N'-(3-bromobenzylidene)naphtho[2,1-b]furan-2-carbohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. Studies have shown that this compound can inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription, leading to DNA damage and apoptosis. This compound has also been found to inhibit the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and reduction in the production of pro-inflammatory cytokines. Studies have also shown that this compound can reduce oxidative stress and protect against DNA damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-(3-bromobenzylidene)naphtho[2,1-b]furan-2-carbohydrazide in lab experiments is its potential therapeutic properties, which make it a promising candidate for drug development. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to dissolve and administer in experiments.

Future Directions

There are several future directions for N'-(3-bromobenzylidene)naphtho[2,1-b]furan-2-carbohydrazide research, including exploring its potential as a drug candidate for cancer and inflammatory diseases. Further studies are also needed to understand its mechanism of action and to optimize its synthesis method. Additionally, studies are needed to investigate the toxicity and safety of this compound in animal models.

Synthesis Methods

N'-(3-bromobenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been synthesized using various methods, including condensation reactions and microwave-assisted synthesis. The most common method involves the reaction of 3-bromobenzaldehyde with 2-hydroxy-1-naphthaldehyde in the presence of hydrazine hydrate. The resulting compound is then purified using column chromatography.

Scientific Research Applications

N'-(3-bromobenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has shown potential in various scientific research applications, including anti-cancer, anti-inflammatory, and anti-microbial properties. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to have anti-inflammatory properties by reducing the production of pro-inflammatory cytokines and inhibiting the activation of NF-κB. This compound has also been shown to have anti-microbial properties against various bacterial strains, including Staphylococcus aureus and Escherichia coli.